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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B2855916 Get Quote

Technical Support Center: SKF 91488 Dihydrochloride
This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing SKF 9
along with troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is SKF 91488 dihydrochloride and what is its primary mechanism of action?

SKF 91488 dihydrochloride is a potent and noncompetitive inhibitor of histamine N-methyltransferase (HNMT).[1][2] HNMT is a key enzyme respon

histamine in the central nervous system and airways. By inhibiting HNMT, SKF 91488 dihydrochloride blocks the degradation of histamine, leading t

concentrations.[1][2] This makes it a valuable tool for studying the roles of histamine in various physiological processes, including neurotransmission 

2. How should I store SKF 91488 dihydrochloride powder?

For long-term storage, it is recommended to store the solid powder at -20°C in a dry and dark environment. For short-term storage (days to weeks), 0

advised to desiccate the compound at room temperature.

3. What are the recommended solvents for dissolving SKF 91488 dihydrochloride?

SKF 91488 dihydrochloride is soluble in DMSO, with concentrations of up to 75 mM being achievable. Information regarding its solubility in other co

water, ethanol, or PBS is not readily available and may need to be determined empirically.

4. How should I prepare a stock solution?

To prepare a stock solution, it is recommended to use DMSO. The solid is stable enough for short periods at ambient temperature, which allows for ha

solution preparation. For a detailed protocol, please refer to the "Experimental Protocols" section.

5. How stable are the stock solutions of SKF 91488 dihydrochloride?

When dissolved in a solvent, stock solutions of SKF 91488 dihydrochloride should be stored under specific conditions to maintain their stability. It is 

solutions at -80°C for up to 6 months, or at -20°C for up to 1 month. To ensure the integrity of the compound, it is best to keep the storage containers 

moisture.

6. What are the necessary safety precautions when handling SKF 91488 dihydrochloride?

When handling SKF 91488 dihydrochloride, it is important to use appropriate personal protective equipment (PPE). This includes wearing gloves an

if there is a risk of eye splash.[1][3][4] The product should be used in a well-ventilated area.[3] In case of skin contact, wash the affected area with soa

contact occurs, flush with water.[1][3][4] For detailed safety information, always refer to the product's Safety Data Sheet (SDS).

Data Presentation
Table 1: Storage and Stability of SKF 91488 Dihydrochloride
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Form Storage Condition Duration

Solid Powder (Long-term) -20°C, dry and dark Months to years

Solid Powder (Short-term) 0-4°C, dry and dark Days to weeks

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Table 2: Solubility of SKF 91488 Dihydrochloride

Solvent Concentration

DMSO Up to 75 mM

Water Data not available

Ethanol Data not available

PBS Data not available

Experimental Protocols
Protocol for In Vitro Histamine N-Methyltransferase (HNMT) Inhibition Assay
This protocol is adapted from a general procedure for measuring HNMT activity.

Materials:

Human recombinant HNMT

SKF 91488 dihydrochloride (test compound)

Amodiaquine (control inhibitor)

Histamine

S-(5'-adenosyl)-L-methionine (SAM)

S-adenosyl-L-[methyl-3H]methionine ([3H]-SAM)

Phosphate buffer (pH 7.8)

Borate solution (2.5 M)

Scintillation fluid and counter

Procedure:

Pre-incubation: Pre-incubate the test compound (e.g., SKF 91488 dihydrochloride at a starting concentration of 10 µM) or vehicle with 0.025 µg/m

HNMT in phosphate buffer (pH 7.8) for 15 minutes at 37°C.

Reaction Initiation: Initiate the enzymatic reaction by adding 20 µM histamine, 1.4 µM SAM, and 0.014 µM [3H]-SAM.

Incubation: Incubate the reaction mixture for 30 minutes at 37°C.

Reaction Termination: Stop the reaction by adding 2.5 M borate solution.
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Separation and Measurement: Separate the resulting [3H]N-methylhistamine. Measure the amount of [3H]N-methylhistamine formed by removing a

scintillation counter.

Data Analysis: Determine the percentage of inhibition by comparing the results of the test compound to the control. An inhibition of ≥ 50% is typical
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Caption: Histamine metabolism pathway and the inhibitory action of SKF 91488 dihydrochloride.
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Caption: Workflow for preparing a stock solution of SKF 91488 dihydrochloride.
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Issue Possible Cause Recommendation

Compound does not fully dissolve in DMSO - Concentration is too high.- Insufficient mixing.
- Try preparing a more dilute solution.- G

solution and vortex or sonicate for a lon

Inconsistent results in HNMT assay
- Inaccurate pipetting.- Instability of reagents.- Variation in

incubation times.

- Ensure proper calibration and use of p

fresh reagents and store them correctly

ensure consistent incubation periods.

Low or no inhibition observed in HNMT assay
- Incorrect concentration of SKF 91488.- Degraded

compound.- Inactive enzyme.

- Verify the concentration of your stock s

aliquot of the compound.- Check the ac

recombinant HNMT with a known inhibit

Precipitate forms when diluting DMSO stock in aqueous

buffer
- Poor solubility of the compound in the final buffer.

- Decrease the final concentration of the

Increase the percentage of DMSO in th

mindful of its potential effects on the exp

digraph "Troubleshooting Solubility Issues" {

graph [rankdir="TB", splines=ortho, nodesep=0.4];

node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

decision [shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

start [label="Start: Compound\nwill not dissolve", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

is_conc_high [label="Is the concentration\ntoo high?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124

reduce_conc [label="Reduce concentration", fillcolor="#F1F3F4", fontcolor="#202124"];

is_mixing_sufficient [label="Is mixing adequate?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

increase_mixing [label="Increase vortexing/\nsonication time", fillcolor="#F1F3F4", fontcolor="#202124"];

gentle_warming [label="Apply gentle warming", fillcolor="#F1F3F4", fontcolor="#202124"];

is_dissolved [label="Is the compound\ndissolved?", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

proceed [label="Proceed with\nexperiment", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

consult_literature [label="Consult literature for\nalternative solvents", shape=ellipse, fillcolor="#5F6368", 

start -> is_conc_high;

is_conc_high -> reduce_conc [label="Yes"];

reduce_conc -> is_mixing_sufficient;

is_conc_high -> is_mixing_sufficient [label="No"];

is_mixing_sufficient -> increase_mixing [label="No"];

increase_mixing -> gentle_warming;

gentle_warming -> is_dissolved;

is_mixing_sufficient -> is_dissolved [label="Yes"];

is_dissolved -> proceed [label="Yes"];

is_dissolved -> consult_literature [label="No"];

}

Caption: Decision tree for troubleshooting solubility issues with SKF 91488 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists

and researchers to drive progress in science and industry.

Contact
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